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Compound of Interest

Compound Name: N,N-Diphenylcinnamamide

CAS No.: 50395-70-5

Cat. No.: B1350124

Get Quote

Executive Summary
N,N-Diphenylcinnamamide (CAS: 50395-70-5) is a tertiary amide featuring a cinnamoyl

moiety conjugated to a diphenylamine group. As a member of the α,β-unsaturated amide class,

it serves as a critical scaffold in medicinal chemistry, particularly in the development of

anticonvulsant agents and Nrf2/ARE pathway activators. This guide provides a rigorous

analysis of its chemical structure, synthesis protocols, spectroscopic signature, and

physicochemical properties, designed for researchers in organic synthesis and drug discovery.
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Parameter Detail

IUPAC Name (2E)-N,N-diphenyl-3-phenylprop-2-enamide

Common Name N,N-Diphenylcinnamamide

CAS Registry 50395-70-5

Molecular Formula C₂₁H₁₇NO

Molecular Weight 299.37 g/mol

SMILES
C1=CC=C(C=C1)/C=C/C(=O)N(C2=CC=CC=C2

)C3=CC=CC=C3

Structural Architecture
The molecule comprises three distinct structural domains:

The Cinnamoyl Linker: An α,β-unsaturated carbonyl system providing a conjugated pathway

between the phenyl ring and the amide nitrogen. The double bond typically adopts the

thermodynamically stable (E)-configuration.

The Amide Core: A tertiary amide bond. Unlike secondary cinnamamides, the lack of an N-H

donor eliminates intermolecular hydrogen bonding, significantly altering solubility and crystal

packing.

The Diphenyl Propeller: The two phenyl rings attached to the nitrogen atom are sterically

crowded. To minimize steric clash, they twist out of the amide plane, adopting a "propeller-

like" conformation. This steric bulk protects the amide bond from enzymatic hydrolysis,

potentially enhancing metabolic stability compared to less substituted analogs.

Structural Visualization
The following diagram illustrates the connectivity and key functional regions of the molecule.
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Figure 1: Structural connectivity of N,N-Diphenylcinnamamide highlighting the conjugated

system and steric diphenyl terminus.

Synthesis Protocol: Acylation of Diphenylamine
The most robust synthesis method involves the reaction of cinnamoyl chloride with

diphenylamine. This pathway is preferred over direct coupling with cinnamic acid due to the low

nucleophilicity of the sterically hindered diphenylamine.
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Figure 2: Two-step synthesis via acid chloride intermediate.
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Detailed Methodology
Reagents:trans-Cinnamic acid (1.0 eq), Thionyl chloride (excess), Diphenylamine (1.0 eq),

Triethylamine (1.2 eq), Dichloromethane (DCM, anhydrous).

Step 1: Preparation of Cinnamoyl Chloride

Dissolve trans-cinnamic acid in anhydrous DCM (or use neat thionyl chloride for larger

scales).

Add thionyl chloride (SOCl₂) dropwise.

Reflux the mixture for 2–3 hours until gas evolution (HCl/SO₂) ceases.

Remove excess SOCl₂ and solvent under reduced pressure to yield crude cinnamoyl

chloride as a yellow oil/solid. Note: Use immediately for the next step.

Step 2: Amide Coupling

Dissolve diphenylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert

atmosphere (N₂ or Ar).

Cool the solution to 0°C in an ice bath.

Add the crude cinnamoyl chloride (dissolved in a minimal amount of DCM) dropwise to the

amine solution.

Allow the reaction to warm to room temperature and stir for 12–18 hours.

Workup: Quench with water. Wash the organic layer with 1M HCl (to remove unreacted

amine), saturated NaHCO₃ (to remove acid), and brine.

Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography

(Silica gel, Hexane/EtOAc gradient) or recrystallization (Ethanol/Water).
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Accurate identification relies on the distinct signature of the trans-alkene protons and the

aromatic multiplets.

¹H NMR Data (400 MHz, CDCl₃)
The following assignments are based on high-purity isolates described in recent literature (e.g.,

Chem. Sci., 2021).

Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
(Hz)

Integration Assignment
Structural
Insight

7.77 Doublet (d) J = 15.5 1H H-β (Alkene)

Large J-value

confirms (E)-

geometry.

Deshielded

by

conjugation.

7.44 – 7.19 Multiplet (m) - 15H Aromatic

Overlap of 10

protons from

N-phenyls

and 5 from

cinnamoyl

phenyl.

6.48 Doublet (d) J = 15.5 1H H-α (Alkene)

Upfield

relative to H-

β due to

resonance

shielding

from the

amide.

Infrared (IR) Spectroscopy[3]
Amide I Band: ~1650–1660 cm⁻¹ (C=O stretch). Lower frequency than esters due to

resonance.
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Alkene Stretch: ~1620–1630 cm⁻¹ (C=C stretch). Conjugated with the carbonyl.

Absence of N-H: No bands in the 3200–3400 cm⁻¹ region, confirming the tertiary amide

structure.

Physicochemical Properties[2][4][5][6][7]
Property Value/Description Relevance

Physical State
Colorless to pale yellow

powder

Solid form facilitates handling

and dosage formulation.

Solubility
High in DCM, CHCl₃, DMSO;

Low in Water

High lipophilicity (LogP ~4.9)

suggests good membrane

permeability but requires

formulation aids for aqueous

delivery.

Melting Point
Solid (Lit.[1] range varies by

purity)

Distinct from secondary

amides; lacks H-bond network

stabilization.

Stability
Stable under ambient

conditions

Steric bulk of diphenyl groups

protects against rapid

hydrolysis.

Biological & Pharmacological Context[5][9][10][11]
Anticonvulsant Activity
Cinnamamides are a privileged scaffold in epilepsy research. The α,β-unsaturated system acts

as a pharmacophore that can modulate sodium channels or GABA receptors.

Mechanism: The conjugated system allows for π-π stacking interactions with receptor

binding sites.

Advantage: Unlike primary amides (e.g., carbamazepine), tertiary amides like N,N-
diphenylcinnamamide avoid the formation of toxic epoxide metabolites often associated

with specific enzymatic degradation pathways.
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Nrf2/ARE Pathway Activation
Recent studies indicate that N-substituted cinnamamides can act as Michael acceptors. They

react reversibly with cysteine residues on Keap1, releasing Nrf2 to translocate to the nucleus

and activate the Antioxidant Response Element (ARE).

Therapeutic Potential: Neuroprotection, anti-inflammatory, and anticancer applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N,N-Dimethyl-p-phenylenediamine 97 99-98-9 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: N,N-Diphenylcinnamamide Chemical
Structure & Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350124/docs#technical-guide-n-n-
diphenylcinnamamide-chemical-structure-characterization]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F19272675%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F5708109
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2Fjournal%2Fmolecules
https://www.benchchem.com/product/b1350124?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/aldrich/193992
https://www.benchchem.com/product/b1350124/docs#technical-guide-n-n-diphenylcinnamamide-chemical-structure-characterization
https://www.benchchem.com/product/b1350124/docs#technical-guide-n-n-diphenylcinnamamide-chemical-structure-characterization
https://www.benchchem.com/product/b1350124/docs#technical-guide-n-n-diphenylcinnamamide-chemical-structure-characterization
https://www.benchchem.com/product/b1350124/docs#technical-guide-n-n-diphenylcinnamamide-chemical-structure-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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